Cas no 3069-67-8 (5-methyl-1,3,4-oxadiazol-2-ol)

• Product name: 5-methyl-1,3,4-oxadiazol-2-ol
• CAS No: 3069-67-8
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• MDL: MFCD07779431
• CID: 84598
• PubChem ID: 5323974

5-methyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,3,4-oxadiazol-2(3H)-one
• 5-METHYL-1,3,4-OXADIAZOL-2-OL
• 5-methyl-3H-1,3,4-oxadiazol-2-one
• 2,3-dihydro-5-methyl-2-oxo-1,3,4-oxadiazole
• 2-methyl-1,3,4-oxadiazol-5(4H)-one
• 5-methyl-1,3,4-oxadiazol-2-ol(SALTDATA: FREE)
• 5-methyl-1,3,4-oxadiazolin-2-one
• 5-Methyl-3H-[1,3,4]oxadiazol-2-on
• 5-methyl-3H-[1,3,4]oxadiazol-2-one
• D2-1,3,4-Oxadiazolin-5-one,2-methyl- (6CI,7CI,8CI)
• 2-Methyl-1,3,4-oxadiazolin-5-one
• 2-Methyl-5-oxo-4,5-dihydro-1,3,4-oxadiazole
• RHC3385
• EN300-135419
• InChI=1/C3H4N2O2/c1-2-4-5-3(6)7-2/h1H3,(H,5,6
• 5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one
• 1,3,4-Oxadiazol-2(3H)-one, 5-methyl-
• 5-Methyl-1,3,4-oxadiazol-2-ol, AldrichCPR
• MFCD15143213
• DS-15818
• AKOS013464203
• CHEMBL504001
• A820571
• 5-methyl-1,3,4-oxadiazol-2-(3H)-one
• FT-0658864
• SCHEMBL508673
• CS-W019158
• 5-methyl-1,3,4-oxadiazol-2(3H)one
• SY017602
• Z1198174319
• 3069-67-8
• C3H4N2O2
• DTXSID60415853
• AKOS005174226
• 5-methyl-3H-[1.3.4]oxadiazol-2-one
• NNXROHRFMWHXNH-UHFFFAOYSA-N
• 5-Methyl-1,3,4-oxadiazol-2[3H]one
• DB-068358
• 1,3,4-oxadiazol-2-ol, 5-methyl-
• ALBB-013469
• 5-methyl-1,3,4-oxadiazol-2-ol

• MDL： MFCD07779431
• Inchi： 1S/C3H4N2O2/c1-2-4-5-3(6)7-2/h1H3,(H,5,6)
• InChI Key： NNXROHRFMWHXNH-UHFFFAOYSA-N
• SMILES： CC1=NN=C(O)O1

Computed Properties

• Exact Mass: 100.02700
• Monoisotopic Mass: 100.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 50.7A^2
• Tautomer Count: 2
• XLogP3: -0.2

Experimental Properties

• Density: 1.55
• Refractive Index: 1.601
• PSA: 58.89000
• LogP: -0.32870

5-methyl-1,3,4-oxadiazol-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

5-methyl-1,3,4-oxadiazol-2-ol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%